2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine;hydrochloride
• InChI: InChI=1S/C6H10N4.ClH/c1-5-8-6-4-7-2-3-10(6)9-5;/h7H,2-4H2,1H3;1H
• InChI Key: PDGHREKDLLUVKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2CCNCC2=N1.Cl
• Molecular Formula: C6H11ClN4
• Molecular Weight: 174.63 g/mol
• CAS No.: 1263378-55-7

Description

“2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride” is a small organic framework that has been identified to provide potent ligands for numerous receptors. It is a pharmaceutical intermediate compound used in the preparation of Sitagliptin phosphate, an oral hypoglycaemic agent used in the treatment of type 2 diabetes.

Synthesis Analysis

The synthesis of “this compound” involves several steps. The starting raw materials are readily available and the synthesis route is simple. The method provides quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Molecular Structure Analysis

The molecular structure of “this compound” is complex and involves a variety of substituents. The structures forming the resulting compound libraries with yields and methods used for their preparation are listed in Figures 2 and 3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” are complex and involve a variety of reagents.

Future Directions

The future directions for “2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride” could involve further synthetic applications of the library members for medicinally oriented synthesis. The potential of this compound as a building block in medicinal chemistry is highlighted.

Mechanism of Action

Target of Action

It’s known that the condensed system of 1,2,4-triazole and piperazine, which is a part of this compound, has been regarded as a “privileged motif” for several decades . This suggests that the compound could potentially interact with numerous receptors.

Mode of Action

Compounds with similar structures have been shown to exhibit antibacterial activities . This suggests that 2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride might interact with its targets, leading to changes that inhibit bacterial growth.

Biochemical Pathways

Given the potential antibacterial activity of similar compounds , it’s plausible that this compound could affect pathways related to bacterial growth and survival.

Result of Action

Similar compounds have shown antibacterial activities , suggesting that this compound might also have similar effects.

Biochemical Analysis

Biochemical Properties

2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine hydrochloride plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to interact with various enzymes, including kinases and phosphatases, which are crucial for regulating cellular processes. The interaction with these enzymes can lead to the modulation of their activity, thereby influencing various biochemical pathways. Additionally, this compound can bind to specific proteins, altering their conformation and function, which can have downstream effects on cellular processes .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is involved in cell proliferation and differentiation. By affecting these pathways, this compound can alter cellular responses to external stimuli, leading to changes in cell function and behavior .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the binding interaction with specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of these biomolecules, leading to changes in their activity. For example, the compound can inhibit the activity of certain kinases, thereby preventing the phosphorylation of target proteins and altering downstream signaling events. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to certain environmental factors, such as light and heat, can lead to the gradual breakdown of the compound. In terms of long-term effects, this compound has been observed to cause sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to have therapeutic effects, such as reducing inflammation and modulating immune responses. At higher doses, it can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity. These threshold effects highlight the importance of determining the optimal dosage for therapeutic applications to minimize potential side effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can be metabolized by liver enzymes, such as cytochrome P450, leading to the formation of metabolites that can either be excreted or further processed within the body. These metabolic interactions can influence the overall pharmacokinetics and pharmacodynamics of the compound, affecting its efficacy and safety profile .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be actively transported across cell membranes by specific transporters, allowing it to reach its target sites within the cell. Additionally, binding proteins can facilitate the distribution of the compound within tissues, influencing its localization and accumulation. These transport and distribution mechanisms are crucial for determining the bioavailability and therapeutic potential of the compound .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression, or to the mitochondria, where it can affect cellular metabolism. Understanding the subcellular localization of the compound is essential for elucidating its mechanism of action and potential therapeutic applications .